Cas no 1705310-13-9 (8-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl-3-(methylsulfanyl)-8-azabicyclo3.2.1octane)

• Product Name: 8-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl-3-(methylsulfanyl)-8-azabicyclo3.2.1octane
• CAS No: 1705310-13-9
• MF: C₁₇H₂₁N₃OS₂
• MW: 347.498141050339
• CID: 5802690
• PubChem ID: 90616078
• Update Time: 2025-07-01

8-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl-3-(methylsulfanyl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 8-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl-3-(methylsulfanyl)-8-azabicyclo3.2.1octane
• AKOS025089489
• (4-methyl-2-pyrrol-1-yl-1,3-thiazol-5-yl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone
• 1705310-13-9
• F6441-5655
• 8-[4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl]-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane
• (4-Methyl-2-(1H-pyrrol-1-yl)thiazol-5-yl)(3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone
• (4-methyl-2-(1H-pyrrol-1-yl)thiazol-5-yl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone

• Inchi： 1S/C17H21N3OS2/c1-11-15(23-17(18-11)19-7-3-4-8-19)16(21)20-12-5-6-13(20)10-14(9-12)22-2/h3-4,7-8,12-14H,5-6,9-10H2,1-2H3
• InChI Key： AGGZBEZUXVTXQU-UHFFFAOYSA-N
• SMILES： S(C)C1CC2CCC(C1)N2C(C1=C(C)N=C(N2C=CC=C2)S1)=O

Computed Properties

• Exact Mass: 347.11260465g/mol
• Monoisotopic Mass: 347.11260465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 91.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 8-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl-3-(methylsulfanyl)-8-azabicyclo3.2.1octane

Introduction to 8-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl-3-(methylsulfanyl)-8-azabicyclo3.2.1octane (CAS No. 1705310-13-9) and Its Emerging Applications in Chemical Biology

The compound 8-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl-3-(methylsulfanyl)-8-azabicyclo3.2.1octane, identified by its CAS number 1705310-13-9, represents a fascinating molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its intricate bicyclic structure and functional groups, exhibits a unique combination of chemical properties that make it a promising candidate for various biological and medicinal applications.

At the core of this compound's appeal lies its structural complexity, which includes a fused thiazole ring, a pyrrole moiety, and an azabicycloalkane scaffold. These structural features contribute to its ability to interact with biological targets in diverse ways, making it a valuable scaffold for drug discovery and development. The presence of multiple reactive sites, such as the carbonyl group and the methylsulfanyl moiety, further enhances its potential as a precursor for synthesizing novel bioactive molecules.

In recent years, there has been growing interest in leveraging such complex molecular architectures to develop innovative therapeutic agents. The thiazole ring, in particular, is well-documented for its pharmacological significance, appearing in numerous FDA-approved drugs due to its ability to modulate various biological pathways. For instance, thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of additional heterocyclic rings, such as the pyrrole and azabicycloalkane moieties in this compound, introduces further layers of biological activity that can be exploited for therapeutic purposes.

The pyrrole ring is another key structural feature that contributes to the compound's biological relevance. Pyrroles are known for their role in various natural products and bioactive molecules, including heme-containing proteins like hemoglobin and cytochrome P450 enzymes. By integrating a pyrrole moiety into the 8-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl-3-(methylsulfanyl)-8-azabicyclo3.2.1octane structure, researchers can potentially harness these interactions to develop novel compounds with enhanced binding affinity and selectivity towards specific biological targets.

Moreover, the azabicycloalkane scaffold introduces rigidity to the molecule, which can be advantageous in terms of optimizing pharmacokinetic properties such as solubility and metabolic stability. This structural motif has been explored in various drug candidates due to its ability to mimic natural amino acid structures, thereby facilitating interactions with biological macromolecules like enzymes and receptors. The unique conformational flexibility offered by the bicyclic system allows for fine-tuning of binding interactions, making it a versatile platform for medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have further accelerated the discovery process for compounds like 8-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl-3-(methylsulfanyl)-8-azabicyclo3.2.1octane (CAS No. 1705310-13-9). These tools enable researchers to predict the binding modes of the compound with high precision, identify key interaction sites, and optimize its structure for improved bioactivity. Such computational approaches are particularly valuable in early-stage drug discovery, where rapid screening of large libraries of compounds is essential.

The synthesis of this compound also presents an intriguing challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating the construction of intricate heterocyclic systems. Techniques such as transition-metal-catalyzed cross-coupling reactions and intramolecular cyclizations have been instrumental in assembling the various functional groups present in 8-4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl-3-(methylsulfanyl)-8-azabicyclo3.2.1octane (CAS No. 1705310-13-9) efficiently and with high yields.

In conclusion,8-4-methyl - 2 -( 1 H - pyrrol - 1 - yl ) - 1 , 3 - thiazole - 5 - carbonyl - 3 - ( methylsulfanyl ) - 8 - azabicyclo 3 . 2 . 1 octane (CAS No . 1705310 - 13 - 9) stands out as a structurally sophisticated compound with immense potential in chemical biology and pharmaceutical research . Its unique combination of heterocyclic rings , functional groups , and rigid scaffolding makes it an attractive candidate for developing novel therapeutic agents . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges .